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Compound of Interest

Compound Name: 4-Aminoisobenzofuran-1,3-dione

Cat. No.: B094892 Get Quote

Introduction

4-Aminoisobenzofuran-1,3-dione, also commonly known as 4-aminophthalic anhydride, is a

highly versatile bifunctional reagent in organic synthesis. Its structure incorporates a reactive

anhydride moiety and a nucleophilic aromatic amino group, making it a valuable building block

for the construction of a wide array of nitrogen- and oxygen-containing heterocyclic

compounds.[1] These scaffolds are of significant interest in medicinal chemistry and materials

science due to their prevalence in biologically active molecules and functional materials.[1] This

document provides detailed application notes and experimental protocols for the synthesis of

key heterocyclic systems derived from 4-Aminoisobenzofuran-1,3-dione.

Application Note 1: Synthesis of N-Substituted 4-
Aminophthalimides
N-substituted phthalimides are an important class of compounds with a broad spectrum of

biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[2][3][4]

The reaction of 4-Aminoisobenzofuran-1,3-dione with primary amines provides a direct route

to 4-aminophthalimide derivatives, which can serve as intermediates for more complex

molecules. The general reaction involves the nucleophilic attack of the primary amine on one of

the anhydride carbonyls, followed by an intramolecular cyclization and dehydration to form the

stable imide ring.
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General Reaction Scheme
The fundamental reaction pathway involves the condensation of a primary amine with the

anhydride.
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Proposed Synthesis of a Quinazolinedione Derivative

4-Aminoisobenzofuran-1,3-dione

Acylated Intermediate

Step 1: Acylation/
Urea Formation

Acylating Agent
(e.g., Ph-N=C=O)

Fused Quinazolinedione
Product

Step 2: Cyclization/
Condensation

Ammonia or
Primary Amine
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Preparation & Setup

Optimization

Workup & Analysis

Select MCR Components:
1. 4-Aminoisobenzofuran-1,3-dione
2. Aldehyde (e.g., Benzaldehyde)
3. Nucleophile (e.g., Malononitrile)

Solvent Screening
(Ethanol, Acetonitrile, DMF, etc.)

Catalyst Screening
(Acidic vs. Basic, e.g., Piperidine, p-TSA)

Temperature Optimization
(Room Temp to Reflux)

Stoichiometry Adjustment

Reaction Quenching
& Product Precipitation

Isolation & Purification
(Filtration, Recrystallization, Chromatography)

Structure Elucidation
(NMR, MS, IR)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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